3-(5-bromofuran-2-carboxamido)-N-(2-methoxyphenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-[(5-bromofuran-2-carbonyl)amino]-N-(2-methoxyphenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C21H15BrN2O5/c1-27-15-9-5-3-7-13(15)23-21(26)19-18(12-6-2-4-8-14(12)29-19)24-20(25)16-10-11-17(22)28-16/h2-11H,1H3,(H,23,26)(H,24,25)
• InChI Key: HZYAIIGDZIMDOL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC=C(O4)Br
• Molecular Formula: C21H15BrN2O5
• Molecular Weight: 455.3 g/mol

Description

3-(5-bromofuran-2-carboxamido)-N-(2-methoxyphenyl)benzofuran-2-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as BFBC and has been synthesized using various methods.

Scientific Research Applications

Antimicrobial Applications

Benzofuran and its derivatives have been identified as suitable structures for the development of new antimicrobial agents due to their efficacy against a range of deadly microbes. Improved bioavailability has been achieved with recent compounds, enhancing their therapeutic potential. Derivatives such as psoralen, 8-methoxypsoralen, and angelicin have found application in treating skin diseases like cancer and psoriasis. The unique structural attributes of benzofuran make it a privileged scaffold in drug discovery, particularly in designing antimicrobial agents active against various clinically approved targets (Hiremathad et al., 2015).

Applications in Organic Synthesis

Benzofuran derivatives have been extensively utilized as building blocks in organic synthesis, contributing to the development of a wide range of fine chemicals. The presence of different functional groups on these compounds allows for their incorporation into various synthetic routes, making them valuable in creating renewable carbon sources for the chemical industry. This versatility highlights the potential of benzofuran derivatives in the synthesis of complex molecules and fine chemicals, further expanding their application scope in scientific research (Fan et al., 2019).